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Compound of Interest

Compound Name: 2-Propynamide, N,N-diethyl-

Cat. No.: B15470638

Technical Guide on N,N-Diethyl-2-propynylamine

A Note on Nomenclature: The compound "2-Propynamide, N,N-diethyl-" is an unsaturated
amide. However, publicly available scientific literature predominantly features the closely
related amine, N,N-Diethyl-2-propynylamine (CAS No: 4079-68-9), which lacks the carbonyl
group of an amide. This guide focuses on the chemical properties and structure of this more
extensively documented amine, also known as N,N-Diethylpropargylamine.

Chemical Identity and Structure

N,N-Diethyl-2-propynylamine is a tertiary amine characterized by a diethylamino group
attached to a propargyl moiety. This structure, featuring a terminal alkyne, makes it a versatile
intermediate in organic synthesis.[1]

Structural Identifiers

The following table summarizes the key structural and registry information for N,N-Diethyl-2-
propynylamine.
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Identifier Value

IUPAC Name N,N-diethylprop-2-yn-1-amine

CAS Registry Number 4079-68-9[1][2][3]

Molecular Formula C7H13N[1][2][3]

SMILES CCN(CC)CC#C[4]

InChi InChI=1S/C7H13N/c1-4-7-8(5-2)6-3/h1H,5-

7H2,2-3H3[2]

InChiKey JZIXKEWVUBVOEH-UHFFFAOYSA-N[2]

Synonyms

The compound is known by several other names, including:
e N,N-Diethylpropargylamine[2][5]

o Diethylpropargylamine[2]

o 3-Diethylamino-1-propyne[2][5]

e 1-Diethylamino-2-propyne[1][2]

« DEP[1]

Chemical and Physical Properties

The physical and chemical properties of N,N-Diethyl-2-propynylamine are summarized below.
This data is essential for its handling, storage, and application in experimental settings.
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Property Value

Molecular Weight 111.18 g/mol [1][3]

Appearance Colorless to yellowish transparent liquid[4]
Boiling Point 118-120 °CJ5] or 135.4 °C at 760 mmHg[4]
Density 0.80 - 0.822 g/cm3 at 20 °C[4][5]

Flash Point 27.5 °C[4]

Refractive Index n20/D 1.434[4][5]

Vapor Pressure 14.6 hPa at 20 °C[5]

Solubility Insoluble in water; Soluble in acids[4][5]
Storage Temperature 2-8°C[4][5]

Experimental Protocols
Synthesis of N,N-Diethyl-2-propynylamine

A common method for the synthesis of N,N-Diethyl-2-propynylamine involves the alkylation of
diethylamine with a propargy! halide.[3]

Objective: To synthesize N,N-diethylprop-2-yn-1-amine from diethylamine and 3-bromoprop-1-
yne.

Materials:

o Diethylamine (0.46 mL, 1 eq)

e Toluene (10 mL)

e Potassium Carbonate (K2COs) (1.23 g, 2 eq)
e 3-bromoprop-1-yne (0.56 mL, 1.5 eq)

Methodology:
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e A solution of diethylamine is prepared in toluene within a suitable reaction vessel.

» Potassium carbonate is added to the solution to act as a base.

e 3-bromoprop-1-yne is then added to the mixture.

o The reaction mixture is stirred at room temperature (20°C) for 15 hours.

» Following the reaction period, the solid potassium salts are removed by filtration.

e The filtrate is concentrated under vacuum (in vacuo) to remove the toluene solvent.

e The resulting crude residue is purified by column chromatography to yield the final product,
N,N-diethylprop-2-yn-1-amine.

Expected Yield: This protocol has been reported to achieve a yield of approximately 94%.[3]

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of N,N-Diethyl-2-propynylamine
as described in the experimental protocol.
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Caption: Workflow for the synthesis of N,N-Diethyl-2-propynylamine.
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Applications and Reactivity

N,N-Diethyl-2-propynylamine serves as a valuable building block in organic chemistry.[1] Its
primary industrial application is in the electroplating industry, where it is used as a high-
performance brightener and leveling agent in nickel plating baths.[1][5] The terminal alkyne
group allows it to act as a precursor for the synthesis of more complex molecules, such as
substituted triazoles.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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